Cas no 55008-57-6 (2-Propenoic acid, 2-methyl-, 2-(dimethylamino)ethyl ester, polymer with 1-ethenyl-2-pyrrolidinone, compd. with dimethyl sulfate)

• Product Name: 2-Propenoic acid, 2-methyl-, 2-(dimethylamino)ethyl ester, polymer with 1-ethenyl-2-pyrrolidinone, compd. with dimethyl sulfate
• CAS No: 55008-57-6
• MF: C₁₆H₃₀N₂O₇S
• MW: 394.483603954315
• CID: 377399
• Update Time: 2024-01-29

2-Propenoic acid, 2-methyl-, 2-(dimethylamino)ethyl ester, polymer with 1-ethenyl-2-pyrrolidinone, compd. with dimethyl sulfate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-(dimethylamino)ethyl ester, polymer with 1-ethenyl-2-pyrrolidinone, compd. with dimethyl sulfate
• 2-(dimethylamino)ethyl 2-methylprop-2-enoate,dimethyl sulfate,1-ethenylpyrrolidin-2-one
• Gafquat 755N

• Inchi： 1S/C8H15NO2.C6H9NO.C2H6O4S/c1-7(2)8(10)11-6-5-9(3)4;1-2-7-5-3-4-6(7)8;1-5-7(3,4)6-2/h1,5-6H2,2-4H3;2H,1,3-5H2;1-2H3
• InChI Key： MXXTVDSLIANCNG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC([H])([H])[H])OC([H])([H])[H].O=C1C([H])([H])C([H])([H])C([H])([H])N1C([H])=C([H])[H].O(C(C(=C([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 394.1775
• Monoisotopic Mass: 394.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Boiling Point: 187°C at 760 mmHg
• Flash Point: 70.6°C
• PSA: 102.45